Cas no 127760-84-3 (Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)-)
127760-84-3 structure
Product Name:Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)-
CAS No:127760-84-3
MF:C6H11NO
MW:113.157641649246
CID:1221963
Update Time:2024-08-04
Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)- Chemical and Physical Properties
Names and Identifiers
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- Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)-
- (2S)-2-hydroxy-3,3-dimethylbutanenitrile
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- Inchi: 1S/C6H11NO/c1-6(2,3)5(8)4-7/h5,8H,1-3H3/t5-/m1/s1
- InChI Key: SAOOLIIHRNLCBT-RXMQYKEDSA-N
- SMILES: C(#N)[C@@H](O)C(C)(C)C
Computed Properties
- Exact Mass: 113.08413
Experimental Properties
- PSA: 44.02
Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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